1-{2-[(butylamino)methyl]phenoxy}-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol

• IUPAC Name: 1-[2-(butylaminomethyl)phenoxy]-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol
• InChI: InChI=1S/C23H32N2O2/c1-2-3-13-24-15-20-9-6-7-11-23(20)27-18-22(26)17-25-14-12-19-8-4-5-10-21(19)16-25/h4-11,22,24,26H,2-3,12-18H2,1H3
• InChI Key: LXSJVAMQXQQELD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC=CC=C1OCC(CN2CCC3=CC=CC=C3C2)O
• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol

Description

1-{2-[(butylamino)methyl]phenoxy}-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a beta-blocker that has been studied for its effects on various physiological and biochemical processes.

Mechanism of Action

The mechanism of action of 1-{2-[(butylamino)methyl]phenoxy}-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol involves its ability to block beta-adrenergic receptors. This leads to a decrease in the activity of the sympathetic nervous system, which results in a reduction in heart rate, blood pressure, and cardiac output. It also reduces the release of renin, which is involved in the regulation of blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-{2-[(butylamino)methyl]phenoxy}-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol include a decrease in heart rate, blood pressure, and cardiac output. It also reduces the release of renin and inhibits the release of norepinephrine. It has been shown to have anti-inflammatory and antioxidant effects, as well as the ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{2-[(butylamino)methyl]phenoxy}-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol in lab experiments include its ability to selectively block beta-adrenergic receptors, which allows for the study of the physiological and biochemical effects of beta-blockers. It also has a long half-life, which makes it suitable for long-term experiments. The limitations include the potential for off-target effects, as well as the need for careful dosing to avoid toxicity.

Future Directions

For research on 1-{2-[(butylamino)methyl]phenoxy}-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol include the investigation of its potential use in the treatment of other diseases, such as diabetes and Alzheimer's disease. It can also be studied for its effects on the immune system and its potential use in immunotherapy. Additionally, further research can be conducted to explore the potential for combination therapy with other drugs to enhance its therapeutic effects.

Scientific Research Applications

1-{2-[(butylamino)methyl]phenoxy}-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol has been studied for its potential therapeutic applications in various fields of research. It has been investigated for its effects on cardiovascular diseases, such as hypertension, heart failure, and arrhythmias. It has also been studied for its potential use in the treatment of anxiety and depression, as well as its effects on cancer cells.